Dithianon
Dithianon
Dithianons belong to the quinone class of fungicides.
Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones.
Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP).
Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones.
Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
3347-22-6
VCID:
VC21270457
InChI:
InChI=1S/C14H4N2O2S2/c15-5-9-10(6-16)20-14-12(18)8-4-2-1-3-7(8)11(17)13(14)19-9/h1-4H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
Molecular Formula:
C14H4N2O2S2
Molecular Weight:
296.3 g/mol
Dithianon
CAS No.: 3347-22-6
Cat. No.: VC21270457
Molecular Formula: C14H4N2O2S2
Molecular Weight: 296.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dithianons belong to the quinone class of fungicides. Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones. Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP). |
|---|---|
| CAS No. | 3347-22-6 |
| Molecular Formula | C14H4N2O2S2 |
| Molecular Weight | 296.3 g/mol |
| IUPAC Name | 5,10-dioxobenzo[g][1,4]benzodithiine-2,3-dicarbonitrile |
| Standard InChI | InChI=1S/C14H4N2O2S2/c15-5-9-10(6-16)20-14-12(18)8-4-2-1-3-7(8)11(17)13(14)19-9/h1-4H |
| Standard InChI Key | PYZSVQVRHDXQSL-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N |
| Colorform | Dark brown crystals, with a coppery luster BROWN CRYSTALS |
| Flash Point | Ignition temperature >300 °C |
| Melting Point | 225.0 °C 220 °C 225°C |
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